Cas no 2171896-83-4 (8-Ethoxy-2,4-dimethyl-5,8-dioxooctanoic acid)

8-Ethoxy-2,4-dimethyl-5,8-dioxooctanoic acid is a specialized organic compound featuring a unique structural framework with both keto and carboxylic acid functional groups. Its ethoxy and dimethyl substitutions enhance its reactivity and potential as an intermediate in synthetic organic chemistry. The compound’s distinct structure makes it valuable for applications in pharmaceutical research, particularly in the synthesis of complex molecules. Its dual carbonyl functionality allows for versatile transformations, including nucleophilic additions and condensation reactions. The presence of the carboxylic acid group further enables derivatization, facilitating its use in peptide coupling or esterification processes. This compound is suited for controlled synthetic pathways requiring precise functional group manipulation.
8-Ethoxy-2,4-dimethyl-5,8-dioxooctanoic acid structure
2171896-83-4 structure
Product Name:8-Ethoxy-2,4-dimethyl-5,8-dioxooctanoic acid
CAS No:2171896-83-4
MF:C12H20O5
MW:244.284204483032
CID:5565878
PubChem ID:165595329
Update Time:2025-05-28

8-Ethoxy-2,4-dimethyl-5,8-dioxooctanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2171896-83-4
    • EN300-1592370
    • 8-ethoxy-2,4-dimethyl-5,8-dioxooctanoic acid
    • 8-Ethoxy-2,4-dimethyl-5,8-dioxooctanoic acid
    • Inchi: 1S/C12H20O5/c1-4-17-11(14)6-5-10(13)8(2)7-9(3)12(15)16/h8-9H,4-7H2,1-3H3,(H,15,16)
    • InChI Key: ROVCTBSJHDUCSH-UHFFFAOYSA-N
    • SMILES: O=C(CCC(=O)OCC)C(C)CC(C(=O)O)C

Computed Properties

  • Exact Mass: 244.13107373g/mol
  • Monoisotopic Mass: 244.13107373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 80.7Ų

8-Ethoxy-2,4-dimethyl-5,8-dioxooctanoic acid Pricemore >>

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